Cas no 2165901-43-7 (trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol)

• Product Name: trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol
• CAS No: 2165901-43-7
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5040776
• Update Time: 2025-05-23

trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(4-fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol
• (1R,2R)-2-(4-fluoro-3-methoxyanilino)cyclobutan-1-ol
• trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol

• Inchi： 1S/C11H14FNO2/c1-15-11-6-7(2-3-8(11)12)13-9-4-5-10(9)14/h2-3,6,9-10,13-14H,4-5H2,1H3/t9-,10-/m1/s1
• InChI Key： YWKYLWSWQCBNNY-NXEZZACHSA-N
• SMILES： FC1C=CC(=CC=1OC)N[C@@H]1CC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5

Additional information on trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol

Introduction to trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol (CAS No. 2165901-43-7)

trans-2-[(4-Fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2165901-43-7, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a cyclobutane ring fused with an amino group and a fluoro-methoxyphenyl moiety makes it a versatile scaffold for designing novel therapeutic agents.

The structural motif of trans-2-[(4-fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol incorporates several key pharmacophoric elements that are highly relevant in modern medicinal chemistry. The cyclobutane ring, known for its rigid conformation, can enhance the metabolic stability of drug candidates, while the fluoro-substituent often improves binding affinity and selectivity. Additionally, the amino group provides a site for further functionalization, enabling the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. Studies have demonstrated that compounds containing cyclobutane rings exhibit improved pharmacokinetic profiles, making them attractive for oral administration. Furthermore, the fluoro-methoxyphenyl group is frequently employed in medicinal chemistry due to its ability to modulate receptor interactions and enhance bioavailability.

In the context of current research, trans-2-[(4-fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol has been investigated for its potential role in addressing various therapeutic challenges. For instance, its structural framework aligns well with the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The rigidity of the cyclobutane ring helps maintain optimal orientation of key functional groups relative to the target protein, thereby enhancing binding efficacy.

Moreover, the fluoro-substituent in the phenyl ring has been shown to improve metabolic stability and reduce susceptibility to enzymatic degradation. This property is particularly valuable in the development of long-acting drugs that require prolonged circulation times. The methoxy group further contributes to the compound's solubility and bioavailability, making it a promising candidate for formulation into oral or injectable therapies.

The synthesis of trans-2-[(4-fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pharmaceutical-grade material with minimal impurities.

Evaluation of this compound's biological activity has revealed promising results in preclinical studies. Its interaction with various biological targets has been explored using high-throughput screening (HTS) technologies and structure-based drug design approaches. The combination of computational modeling with experimental validation has provided valuable insights into its mechanism of action and potential therapeutic applications.

The role of fluorine in medicinal chemistry cannot be overstated, as it significantly influences both pharmacokinetic and pharmacodynamic properties. The electron-withdrawing nature of fluorine enhances binding affinity by stabilizing negative charges on adjacent atoms. Additionally, fluorine atoms can improve metabolic stability by preventing unwanted hydrolysis or oxidation reactions. These effects make fluorinated compounds highly desirable in drug development.

Future research directions for trans-2-[(4-fluoro-3-methoxyphenyl)amino]cyclobutan-1-ol include exploring its derivatives for enhanced efficacy and reduced side effects. By modifying substituents on the cyclobutane ring or phenyl moiety, chemists can fine-tune physicochemical properties such as lipophilicity, solubility, and tissue distribution. Such modifications are crucial for optimizing drug delivery systems and improving patient outcomes.

The integration of artificial intelligence (AI) into drug discovery processes has accelerated the identification of novel lead compounds like trans-2-(4-fluoro--3--methoxyphenyl--amino)cyclobutan--1--ol. Machine learning algorithms can predict biological activity based on structural features, enabling researchers to prioritize promising candidates for further investigation. This approach not only saves time but also reduces costs associated with traditional screening methods.

In conclusion, trans--2-(4-fluoro--3--methoxyphenyl--)amino)cyclobutan--1--ol (CAS No.--2165901--43--7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its rigid cyclobutane core combined with functionalized aromatic rings makes it an ideal candidate for designing next-generation drugs targeting various diseases. Continued research efforts will likely uncover even more innovative uses for this compound in human health applications.